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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B14862432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical identifiers for Ampelopsin G,
a naturally occurring oligostilbene. While information regarding its specific biological activities
and mechanisms of action is limited in current scientific literature, this document serves as a
foundational resource for researchers interested in this compound.

Chemical and Physical Properties of Ampelopsin G

Ampelopsin G is a complex polyphenol isolated from the roots of Ampelopsis
brevipedunculata var. hancei.[1] Its chemical identity is established by the following identifiers:
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Chemical Identifier Data Reference
CAS Number 151487-09-1 [1]
Molecular Formula C42H3209 [2]
Molecular Weight 680.7 g/mol [2]

(1R,2R,3R,9S,10S,17S)-2-
(3,5-dihydroxyphenyl)-3,9,17-
tris(4-hydroxyphenyl)-8-

IUPAC Name oxapentacyclo[8.7.2.04,18.07, [2]
19.011,16]nonadeca-
4(18),5,7(19),11(16),12,14-
hexaene-5,13,15-triol

C1=CC(=CC=C1[C@H]2--
INVALID-LINK--O)[C@ @H]5--
INVALID-LINK--

SMILES 2]
0)C7=CC=C(C=C7)0)C8=CC
=C(C=C8)0">C@@HC9=CC(

=CC(=C9)0)0)O

Note on Chemical Identifiers: The IUPAC name and SMILES string provided are for a
compound identified as "ampelopsin C" in the PubChem database.[2] This compound shares
the same molecular formula as Ampelopsin G. While it is highly probable that these are
synonymous or isomeric, further research into the specific stereochemistry of Ampelopsin G
from its natural source is recommended for definitive confirmation.

Signaling Pathways and Biological Activity

Currently, there is a notable lack of specific research in publicly available scientific literature
detailing the signaling pathways modulated by Ampelopsin G. The majority of research
focuses on the more common flavanonol, Ampelopsin (also known as Dihydromyricetin), which
has been shown to be involved in various pathways, including:

e SIRT1/mTOR signaling pathway: Ampelopsin (Dihydromyricetin) has been observed to
attenuate brain aging by mediating this pathway.[3]
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* ROS Generation and Endoplasmic Reticulum Stress Pathway: In breast cancer cells,
Ampelopsin has been shown to induce apoptosis through these mechanisms.[4]

 AMPK/SIRT1/PGC-1a signaling cascade: This pathway is activated by Ampelopsin in

skeletal muscle.

Further investigation is required to determine if Ampelopsin G exhibits similar or distinct

biological activities and signaling interactions.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Ampelopsin G are not extensively documented in the available literature. However, a general
workflow for the isolation and structure elucidation of novel natural products like Ampelopsin G

can be conceptualized.

Click to download full resolution via product page

Caption: General workflow for the isolation and structural elucidation of Ampelopsin G.
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This diagram illustrates a standard procedure for obtaining and identifying a pure natural
product from a plant source. The process begins with extraction and progresses through
various chromatographic technigues to isolate the compound of interest. Subsequently,
spectroscopic methods are employed to determine its precise chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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